1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate

• IUPAC Name: 1-(2-methoxyphenyl)-4-[1-[(4-nitrophenyl)methyl]piperidin-4-yl]piperazine;oxalic acid
• InChI: InChI=1S/C23H30N4O3.C2H2O4/c1-30-23-5-3-2-4-22(23)26-16-14-25(15-17-26)20-10-12-24(13-11-20)18-19-6-8-21(9-7-19)27(28)29;3-1(4)2(5)6/h2-9,20H,10-18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CCRJCZKJIUIOEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CC4=CC=C(C=C4)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C25H32N4O7
• Molecular Weight: 500.5 g/mol

Description

1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate, also known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit unique biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate has been extensively studied for its potential applications in scientific research. One of the main areas of research is the study of the central nervous system (CNS). This compound has been found to exhibit unique effects on various neurotransmitter systems, making it a valuable tool for studying the mechanisms of action of these systems.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate is not fully understood. However, it has been found to exhibit agonist activity at the serotonin 5-HT1A receptor and antagonist activity at the dopamine D2 receptor. This suggests that this compound may modulate the activity of these neurotransmitter systems, which could have implications for the treatment of various CNS disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. These include the modulation of neurotransmitter systems such as serotonin and dopamine, as well as the modulation of ion channels and receptors. This compound has also been found to exhibit anti-inflammatory and antioxidant effects, which could have implications for the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate has several advantages for use in lab experiments. It is a highly selective compound that exhibits unique effects on various neurotransmitter systems, making it a valuable tool for studying the mechanisms of action of these systems. This compound is also relatively easy to synthesize and is readily available for use in lab experiments.
However, there are also limitations to the use of this compound in lab experiments. One limitation is that it exhibits relatively low potency compared to other compounds that modulate neurotransmitter systems. Additionally, this compound has not been extensively studied in vivo, which could limit its potential applications in animal models.

Future Directions

There are several future directions for the study of 1-(2-methoxyphenyl)-4-[1-(4-nitrobenzyl)-4-piperidinyl]piperazine oxalate. One area of research is the study of the effects of this compound on various CNS disorders, such as depression and anxiety. This compound has been found to exhibit unique effects on the serotonin and dopamine systems, which could have implications for the treatment of these disorders.
Another area of research is the study of the anti-inflammatory and antioxidant effects of this compound. These effects could have implications for the treatment of various inflammatory and oxidative stress-related disorders.
Finally, the development of more potent analogs of this compound could be an important direction for future research. By increasing the potency of this compound, it may be possible to enhance its potential applications in lab experiments and animal models.